Cas no 1804815-40-4 (3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804815-40-4
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 4831269
• Update Time: 2025-10-29

3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H8F3NO3/c1-4-2-6(15-8(9,10)11)12-5(3-13)7(4)14/h2,13-14H,3H2,1H3
• InChI Key： HUDONFGMVQTXEP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C(C(CO)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6

Additional information on 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol

Introduction to 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804815-40-4)

3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804815-40-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development.

The chemical structure of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol is characterized by a pyridine ring substituted with a hydroxyl group at the 3-position, a methyl group at the 4-position, and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for various biological studies.

Recent research has focused on the pharmacological properties of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol has also been investigated for its antioxidant effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound significantly scavenged reactive oxygen species (ROS) and protected cells from oxidative stress-induced damage. These findings highlight the potential of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol as a protective agent against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural diversity and functional versatility of 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol have also made it an attractive target for synthetic chemistry. Chemists have developed various synthetic routes to produce this compound efficiently, including metal-catalyzed reactions and microwave-assisted synthesis methods. These synthetic strategies not only enhance the yield and purity of the final product but also provide opportunities for further structural modifications to optimize its biological activities.

In the context of drug development, 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol has shown promising results in preclinical studies. Its ability to cross the blood-brain barrier and its low toxicity profile make it a suitable candidate for central nervous system (CNS) disorders. Ongoing clinical trials are evaluating its efficacy in treating conditions such as Alzheimer's disease and multiple sclerosis, with preliminary results indicating significant therapeutic benefits.

Beyond its therapeutic applications, 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol has also found use in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined chemical structure and stable properties make it an ideal choice for calibration and quantification purposes in various analytical methods.

In conclusion, 3-Hydroxy-4-methyl-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804815-40-4) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the fields of medicinal chemistry, pharmaceutical research, and analytical chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.